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Compound of Interest

Compound Name: Methyl4-pyridinecarboxylate

Cat. No.: B13113575

Get Quote

Part 1: The "Liquid Paradox" (Critical Initial
Assessment)
User Question:"I am trying to recrystallize methyl 4-pyridinecarboxylate, but my sample

remains an oil or liquid at room temperature. Did my reaction fail?"

Senior Scientist Response: It is highly likely your reaction succeeded, but your purification

strategy is fighting the laws of physics.

According to authoritative physical data (NIST, Sigma-Aldrich), Methyl 4-pyridinecarboxylate

has a melting point of 8.0°C – 8.5°C [1, 2]. At standard laboratory temperatures (20–25°C), the

pure compound is a liquid.

Standard recrystallization (dissolving in hot solvent and cooling to room temperature) will not

work for the free base. You must choose one of the following three workflows based on your

purity requirements and available equipment.

Part 2: Decision Matrix & Workflows
Use this logic gate to select the correct protocol for your specific situation.
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Figure 1: Strategic Decision Matrix for Methyl Isonicotinate Purification. Select Method B for the

highest purity requirements typical in drug development.

Part 3: Detailed Protocols
Method B: Salt Formation & Recrystallization (The "Gold
Standard")
Best for: Pharmaceutical applications requiring >99.5% purity and removal of isomeric

impurities. Principle: Converting the liquid ester into a solid Hydrochloride (HCl) salt raises the

melting point significantly, allowing for standard, robust recrystallization.
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Step-by-Step Protocol:
Salt Formation:

Dissolve crude Methyl 4-pyridinecarboxylate (liquid) in Anhydrous Diethyl Ether or DCM

(10 mL per gram of ester).

Cool the solution to 0°C in an ice bath.

Slowly add 2.0 M HCl in Diethyl Ether (1.1 equivalents) dropwise with stirring.

Observation: A white precipitate (Methyl 4-pyridinecarboxylate Hydrochloride) will form

immediately.

Filter the solid and wash with cold ether.

Recrystallization of the Salt:

Solvent System: Methanol (Good solvent) / Diethyl Ether (Anti-solvent) OR pure Ethanol.

Dissolve the crude salt in the minimum amount of boiling Methanol.

If colored impurities persist, add Activated Charcoal (1% w/w), stir for 5 mins, and hot filter

through Celite.

Allow to cool slowly to room temperature, then to 4°C.

Collect crystals via vacuum filtration.[1][2]

Regeneration of Free Base (Optional):

Suspend purified salt in DCM.

Add saturated aqueous NaHCO₃ (Sodium Bicarbonate) until CO₂ evolution stops and pH

is basic (~8-9).

Separate the organic layer, dry over MgSO₄, and evaporate solvent.[3]

Result: Ultra-pure liquid Methyl 4-pyridinecarboxylate.
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Method C: Low-Temperature Crystallization (Melt
Crystallization)
Best for: Small scale purification without converting to salt; avoiding thermal degradation.

Step-by-Step Protocol:
Dissolution:

Dissolve the crude liquid in a minimum amount of n-Pentane or Hexane at room

temperature. Ratio: ~1:1 volume.

Freezing:

Place the flask in a -78°C bath (Dry Ice/Acetone) or a -20°C freezer.

Mechanism:[1][4][5] The ester (MP 8.5°C) will crystallize out; impurities remain in the

mother liquor.

Filtration (The Critical Step):

WARNING: You must filter while cold. If the apparatus warms up, the crystals will melt

back into the impurities.

Use a jacketed sintered glass funnel cooled with dry ice, or perform filtration inside a cold

room/glove box.

Wash rapidly with -78°C pentane.

Part 4: Troubleshooting & FAQs
Q1: My product turned yellow/brown after sitting on the
bench. Why?
A: Pyridine derivatives are prone to N-oxidation or photo-degradation over time.

Fix: If liquid, pass through a short plug of Silica Gel using 20% Ethyl Acetate in Hexane. If

solid (salt), recrystallize with activated charcoal.
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Prevention: Store under Argon/Nitrogen at 4°C in amber glass.

Q2: I see a white solid in my liquid product that won't
dissolve. Is it the product?
A: Likely not. This is often Isonicotinic Acid (the starting material or hydrolysis product).

Diagnosis: Isonicotinic acid has a melting point >300°C [3].[6]

Fix: Filter the liquid through a 0.45 µm PTFE syringe filter. The liquid filtrate is your ester; the

solid is the acid impurity.

Q3: Can I use water as a recrystallization solvent?
A:NO.

Reason: Methyl esters are susceptible to hydrolysis, converting back to isonicotinic acid,

especially if heated in water.

Alternative: Use anhydrous alcohols (MeOH/EtOH) for the salt form, or non-polar solvents

(Hexane) for the free base.

Part 5: Physical Property Data Sheet
Property Value Source

CAS Number 2459-09-8 [1]

Molecular Weight 137.14 g/mol [1]

Physical State (20°C) Liquid [1, 2]

Melting Point 8.0 – 8.5 °C [1, 2]

Boiling Point 207 – 209 °C [2]

Solubility
Soluble in MeOH, Et2O, DCM;

Slightly sol. in water
[2]

Part 6: References
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National Institute of Standards and Technology (NIST).4-Pyridinecarboxylic acid, methyl

ester - Phase change data.[7] NIST Chemistry WebBook, SRD 69.[7] Retrieved from [Link]

Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.).

Butterworth-Heinemann.[4][8] (General reference for pyridine purification techniques).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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